1,4-Bis(4-chloro-2-fluoro-5-nitrophenyl)butane-1,4-diol

• IUPAC Name: 1,4-bis(4-chloro-2-fluoro-5-nitrophenyl)butane-1,4-diol
• InChI: InChI=1S/C16H12Cl2F2N2O6/c17-9-5-11(19)7(3-13(9)21(25)26)15(23)1-2-16(24)8-4-14(22(27)28)10(18)6-12(8)20/h3-6,15-16,23-24H,1-2H2
• InChI Key: CAXZNRBDCSSKBX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1[N+](=O)[O-])Cl)F)C(CCC(C2=CC(=C(C=C2F)Cl)[N+](=O)[O-])O)O
• Molecular Formula: C16H12Cl2F2N2O6
• Molecular Weight: 437.2 g/mol

Description

1,4-Bis(4-chloro-2-fluoro-5-nitrophenyl)butane-1,4-diol is a chemical compound with the molecular formula C16H12Cl2F2N2O6. It is known for its use as an intermediate in the synthesis of various pharmaceuticals, particularly Pibrentasvir, an antiviral drug used in the treatment of hepatitis C .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,4-Bis(4-chloro-2-fluoro-5-nitrophenyl)butane-1,4-diol typically involves the reaction of 4-chloro-2-fluoro-5-nitrobenzene with butane-1,4-diol under specific conditions. The reaction is carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high purity .

Industrial Production Methods

In an industrial setting, the production of this compound involves large-scale chemical reactors where the reactants are mixed and subjected to the necessary conditions. The process is optimized to maximize yield and minimize impurities. The final product is then purified through various techniques such as crystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

1,4-Bis(4-chloro-2-fluoro-5-nitrophenyl)butane-1,4-diol undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions, amines).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols or amines .

Scientific Research Applications

1,4-Bis(4-chloro-2-fluoro-5-nitrophenyl)butane-1,4-diol is primarily used as an intermediate in the synthesis of pharmaceuticals. Its applications include:

Chemistry: Used as a building block in organic synthesis.

Biology: Studied for its potential biological activities.

Medicine: Used in the synthesis of antiviral drugs such as Pibrentasvir.

Industry: Employed in the production of various chemical products

Mechanism of Action

The mechanism of action of 1,4-Bis(4-chloro-2-fluoro-5-nitrophenyl)butane-1,4-diol involves its interaction with specific molecular targets. In the case of its use as an intermediate in the synthesis of Pibrentasvir, it contributes to the formation of the active pharmaceutical ingredient that inhibits the NS5A protein, a key component in the replication of the hepatitis C virus .

Comparison with Similar Compounds

Similar Compounds

1,4-Bis(4-chloro-2-fluoro-5-nitrophenyl)butane-1,4-dione: Similar in structure but with a ketone group instead of a diol.

4-Chloro-2-fluoro-5-nitrophenyl)ethanone: A related compound with a shorter carbon chain.

Uniqueness

1,4-Bis(4-chloro-2-fluoro-5-nitrophenyl)butane-1,4-diol is unique due to its specific structure, which makes it particularly suitable as an intermediate in the synthesis of antiviral drugs. Its combination of functional groups allows for versatile chemical reactions and modifications .